Cas no 646527-01-7 (2-Pyrimidinamine,4-[1-[2-(dimethylamino)ethyl]-5-(4-methylphenyl)-1H-pyrazol-4-yl]-N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-)

• Product Name: 2-Pyrimidinamine,4-[1-[2-(dimethylamino)ethyl]-5-(4-methylphenyl)-1H-pyrazol-4-yl]-N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-
• CAS No: 646527-01-7
• MF: C₃₀H₃₈N₈
• MW: 510.676325321198
• CID: 419490
• Update Time: 2024-01-29

2-Pyrimidinamine,4-[1-[2-(dimethylamino)ethyl]-5-(4-methylphenyl)-1H-pyrazol-4-yl]-N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,4-[1-[2-(dimethylamino)ethyl]-5-(4-methylphenyl)-1H-pyrazol-4-yl]-N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-
• 2-Pyrimidinamine, 4-[1-[2-(dimethylamino)ethyl]-5-(4-methylphenyl)-1H-pyrazol-4-yl]-N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-

• Inchi： 1S/C30H38N8/c1-23-5-9-25(10-6-23)29-27(21-32-38(29)20-15-35(2)3)28-13-14-31-30(34-28)33-26-11-7-24(8-12-26)22-37-18-16-36(4)17-19-37/h5-14,21H,15-20,22H2,1-4H3,(H,31,33,34)
• InChI Key： SCHSLWBCWKPOPA-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(CN3CCN(C)CC3)C=C2)=NC=CC(C2=C(C3=CC=C(C)C=C3)N(CCN(C)C)N=C2)=N1

Computed Properties

• Exact Mass: 510.32234

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 657.1±65.0 °C(Predicted)
• PSA: 65.35
• pka: 8.76±0.28(Predicted)